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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B083065

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the use of Disperse Blue 102 in
textile dyeing, with a primary focus on polyester substrates. The methodologies detailed below
are intended for laboratory-scale applications and can be adapted for various research and
development purposes.

Introduction

Disperse Blue 102 is a monoazo disperse dye used for coloring hydrophobic synthetic fibers,
most notably polyester and acetate.[1][2][3] Its low water solubility necessitates its application
from a fine aqueous dispersion, typically at high temperatures and pressures to facilitate dye
penetration into the fiber structure.[4][5][6] Achieving optimal dyeing results with good color
fastness requires careful control of dyeing parameters and the use of specific auxiliary
chemicals. This protocol outlines the standard high-temperature exhaust dyeing method for
polyester with Disperse Blue 102.

Chemical and Physical Properties of Disperse Blue
102

A summary of the key properties of Disperse Blue 102 is presented in the table below. This
information is crucial for understanding the dye's behavior during the dyeing process and for
ensuring proper handling and safety.
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Property Value Reference
C.l. Name Disperse Blue 102 [1]

CAS Number 12222-97-8 [1]
Molecular Formula C15H19N504S [11[7118]
Molecular Weight 365.41 g/mol [1]8]
Chemical Class Monoazo [1]

Dark blue to purple crystalline
Appearance [7]
powder

Low in water, soluble in
Solubility organic solvents like ethanol [7]

and chloroform

Experimental Protocol: High-Temperature Exhaust
Dyeing of Polyester

This protocol describes a typical laboratory procedure for dyeing polyester fabric with Disperse
Blue 102 using a high-temperature, high-pressure (HTHP) dyeing apparatus.

Materials and Reagents

o Disperse Blue 102 dye

o Polyester fabric (pre-scoured)

» Dispersing agent

e Levelling agent

o Acetic acid (or a suitable buffer system)
e Sodium hydrosulfite

e Sodium hydroxide
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e Deionized water

Equipment

o High-temperature, high-pressure (HTHP) laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Analytical balance

Drying oven

Dye Bath Preparation and Dyeing Procedure

The following table outlines the recommended parameters for the dyeing process. The
percentages for the dye and auxiliaries are based on the weight of the fabric (% owf).
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Parameter

Value/Range

Notes

Dye Concentration

- Light Shades

< 0.5% owf

Adjust based on desired color
depth.[9]

- Medium Shades

0.5 - 1.5% owf

[9]

- Deep Shades > 1.5% owf 9]
Auxiliaries
) ) To ensure a stable dye
- Dispersing Agent 1.0-2.09/L ) i
dispersion.[4]
) To promote uniform dye
- Levelling Agent 05-1.0g/L

uptake.

- Acetic Acid

g.s.topH45-55

To maintain the optimal pH for
dyeing.[4][9]

Dyeing Conditions

The ratio of the weight of the

- Liquor Ratio 1:10- 1:20 goods to the volume of the
dyebath.
- Starting Temperature 60°C
- Rate of Temperature Rise 1-2°C/min
) Optimal for polyester to ensure
- Dyeing Temperature 130°C

dye penetration.[4][10]

- Dyeing Time

30 - 60 minutes

At 130°C, depending on the
desired shade depth.[4][6]

- Cooling Rate

2 - 3°C/min

To 80°C before draining.

Experimental Workflow:
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1. Preparation

Weigh Fabric and Dye

'

Prepare Dyebath
(Water + Levelling Agent + Acetic Acid)

Prepare Dye Dispersion
(Dye + Dispersing Agent + Water)

2. Dyeing Cycle

Load Fabric into HTHP Machine

i

Add Dyebath and Dye Dispersion

'

Ramp Temperature to 130°C

'

Hold at 130°C for 30-60 min

'

Cool to 80°C

3. Post-Tjreatment

Drain Dyebath and Rinse

'

Reduction Clearing

'

Final Rinse and Neutralize

'

Dry Fabric

Click to download full resolution via product page

Figure 1: High-temperature exhaust dyeing workflow for Disperse Blue 102 on polyester.
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Post-Treatment: Reduction Clearing

After dyeing, a reduction clearing process is essential to remove any unfixed dye from the fiber
surface, which improves the fabric's wash and rubbing fastness.[4][11]

Reduction Clearing Protocol:

Parameter Value/Range

Sodium Hydrosulfite 1.0-2.0 g/L[4]

Sodium Hydroxide 1.0-2.0g/L[4]

Temperature 70 - 80°C[4]

Time 15 - 20 minutes[4]
Procedure:

After dyeing, rinse the fabric thoroughly with hot water.

Prepare the reduction clearing bath with the specified chemicals.

Treat the dyed fabric in this bath at the recommended temperature and time.

Rinse the fabric with hot water, followed by a cold water rinse.

Neutralize the fabric with a dilute solution of acetic acid.

Finally, rinse with cold water and dry.

Alternative Dyeing Method: Carrier Dyeing

For facilities without HTHP equipment, carrier dyeing can be performed at or near the boiling
point of water (90-100°C).[9] Carriers are organic compounds that swell the polyester fibers,
allowing the dye to penetrate at lower temperatures.[9][12]

Carrier Dyeing Signaling Pathway:
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Dyeing System at 90-100°C

Dye Adsorption and Diffusion

Swells Fibers,
Increases Inter-polymer Space o
>
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Click to download full resolution via product page

Figure 2: Mechanism of carrier action in disperse dyeing of polyester.

Note: While effective, many traditional carriers have environmental and health concerns. It is
crucial to select carriers with lower toxicity and to ensure proper ventilation and handling.

Fastness Properties

The fastness properties of textiles dyed with Disperse Blue 102 are critical for their end-use
performance. The following table provides typical fastness ratings for this dye on polyester.

Fastness Property ISO Rating AATCC Rating Reference
Light Fastness 5 4-5 [13]
Washing Fastness 4-5 4 [1]
Perspiration Fastness  4-5 4 [1]

Ironing Fastness 4-5 3-4 [13]

Ratings are on a scale of 1 to 5, where 5 indicates the highest fastness.

Safety Precautions

Disperse Blue 102 is classified as an allergenic dye.[14][15] Therefore, appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling the dye powder and its solutions. All procedures should be conducted in a well-
ventilated area or under a fume hood. Dispose of dye waste according to local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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